Cas no 159411-40-2 (Benzoic acid, 4-propoxy-, 4-carboxyphenyl ester)
159411-40-2 structure
Product Name:Benzoic acid, 4-propoxy-, 4-carboxyphenyl ester
CAS No:159411-40-2
MF:C17H16O5
MW:300.305945396423
CID:1338135
Update Time:2024-08-17
Benzoic acid, 4-propoxy-, 4-carboxyphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-propoxy-, 4-carboxyphenyl ester
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- Inchi: 1S/C17H16O5/c1-2-11-21-14-7-5-13(6-8-14)17(20)22-15-9-3-12(4-10-15)16(18)19/h3-10H,2,11H2,1H3,(H,18,19)
- InChI Key: FPJMVAUBWZUTAT-UHFFFAOYSA-N
- SMILES: C(OC1=CC=C(C(O)=O)C=C1)(=O)C1=CC=C(OCCC)C=C1
Computed Properties
- Exact Mass: 300.09978
Experimental Properties
- Density: 1.238±0.06 g/cm3(Predicted)
- Melting Point: 204.9-207.4 °C(Solv: acetone (67-64-1))
- Boiling Point: 488.1±30.0 °C(Predicted)
- PSA: 72.83
- pka: 4.01±0.10(Predicted)
Benzoic acid, 4-propoxy-, 4-carboxyphenyl ester Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
159411-40-2 (Benzoic acid, 4-propoxy-, 4-carboxyphenyl ester) Related Products
- 744-45-6(Diphenyl isophthalate)
- 93-44-7(naphthalen-2-yl benzoate)
- 5438-19-7(4-Propoxybenzoic acid)
- 23676-08-6(Methyl 4-Ethyloxybenzoate)
- 32122-11-5(Methyl 4-benzyloxybenzoate)
- 93-99-2(Phenyl benzoate)
- 136-36-7(3-Hydroxyphenyl benzoate)
- 94-01-9(1,3-Dibenzoyloxybenzene)
- 2345-34-8(4-Acetoxybenzoic acid)
- 121-98-2(Methyl 4-methoxybenzoate)
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